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Compound of Interest

Compound Name:
5-(2,4-Dimethylphenyl)-2-

fluorophenol

CAS No.: 1261963-87-4

Cat. No.: B6373033

Get Quote

Executive Summary
5-(2,4-Dimethylphenyl)-2-fluorophenol (CAS: Generic structure ref) is a specialized biaryl

intermediate characterized by a fluorinated phenol core coupled with a sterically hindered xylyl

(dimethylphenyl) group. This unique substitution pattern makes it a critical building block for

"Next-Generation" agrochemicals, specifically:

SDHI Fungicides (Biaryl Amide Class): It serves as a precursor to lipophilic biaryl anilines,

which are coupled with pyrazole-4-carbonyl chlorides (e.g., similar to Bixafen or

Fluxapyroxad) to target the ubiquinone-binding site of complex II.

PPO Inhibitor Herbicides: The phenol moiety acts as a nucleophile to form biaryl ethers, a

structural motif found in protoporphyrinogen oxidase (PPO) inhibitors.

The 2-fluoro substituent enhances metabolic stability by blocking ortho-oxidation, while the 2,4-

dimethylphenyl group provides the necessary lipophilicity (logP modulation) and steric bulk to

optimize binding affinity in hydrophobic pockets of target enzymes.
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Chemical Profile & Properties[1][2][3][4][5][6]
Property Description

Chemical Name 5-(2,4-Dimethylphenyl)-2-fluorophenol

IUPAC Name 4-fluoro-3-hydroxy-2',4'-dimethylbiphenyl

Molecular Formula C₁₄H₁₃FO

Molecular Weight 216.25 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Water

Key Functionality

Phenolic -OH: Handle for etherification,

esterification, or conversion to amine.Biaryl Axis:

Provides rigid scaffold.Fluorine: Modulates pKa

and metabolic blocking.[1][2]

Protocol A: Synthesis of the Intermediate
Objective: Scalable synthesis of 5-(2,4-Dimethylphenyl)-2-fluorophenol via Suzuki-Miyaura

Cross-Coupling.

Rationale
Direct electrophilic substitution on the biphenyl ring is regioselective-poor. The most robust

route utilizes 5-bromo-2-fluorophenol and 2,4-dimethylphenylboronic acid. The use of a

palladium catalyst ensures high yield and tolerance of the free phenol (under optimized base

conditions) or requires a transient protection strategy.

Reagents & Materials
Substrate A: 5-Bromo-2-fluorophenol (1.0 equiv)[3]

Substrate B: 2,4-Dimethylphenylboronic acid (1.2 equiv)

Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3 mol%)
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Base: Potassium Carbonate (K₂CO₃) (3.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Inert Gas: Nitrogen or Argon

Step-by-Step Methodology
Setup: Charge a 3-neck round-bottom flask with 5-bromo-2-fluorophenol (10 g, 52.4 mmol),

2,4-dimethylphenylboronic acid (9.4 g, 62.8 mmol), and K₂CO₃ (21.7 g, 157 mmol).

Degassing: Add 1,4-dioxane (100 mL) and water (25 mL). Sparge the mixture with nitrogen

for 15 minutes to remove dissolved oxygen (critical to prevent homocoupling).

Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (1.28 g, 1.57 mmol) under a positive nitrogen flow.

Reaction: Heat the mixture to 90°C for 12–16 hours. Monitor by HPLC/TLC (Eluent: 20%

EtOAc/Hexanes) until the bromide is consumed (<1%).

Workup: Cool to room temperature. Acidify carefully with 1M HCl to pH ~3 (to protonate the

phenolate).

Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry

over Na₂SO₄, and concentrate in vacuo.

Purification: Purify via silica gel column chromatography (Gradient: 0% → 15% EtOAc in

Hexanes).

Yield: Expect 8.5–9.5 g (75–85% yield) of a crystalline solid.

Protocol B: Application in SDHI Fungicide Synthesis
Context: Many modern SDHIs (e.g., Fluxapyroxad, Bixafen) rely on a biaryl-amine core coupled

to a pyrazole acid. This protocol describes the conversion of our phenolic intermediate into a

biaryl aniline, followed by amide coupling.

Workflow Diagram
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Caption: Synthetic pathway converting the phenolic intermediate to a bioactive SDHI fungicide

via triflation and amidation.

Detailed Protocol: Phenol to Aniline Conversion
Triflation:

Dissolve 5-(2,4-dimethylphenyl)-2-fluorophenol (5.0 g) in DCM (50 mL) at 0°C.

Add Pyridine (1.5 equiv) followed by dropwise addition of Triflic Anhydride (Tf₂O, 1.2

equiv).

Stir at 0°C -> RT for 2 hours. Quench with water, extract, and isolate the biaryl triflate.

Amination (Buchwald-Hartwig):

Combine the triflate (5.0 g), Benzophenone Imine (1.2 equiv), Cs₂CO₃ (2.0 equiv),

Pd(OAc)₂ (5 mol%), and BINAP (7 mol%) in Toluene.

Heat at 100°C for 12 hours.

Hydrolyze the resulting imine with 2M HCl/THF to release the free aniline: 5-(2,4-

dimethylphenyl)-2-fluoroaniline.

Amide Coupling (Final Step):

React the aniline with 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl chloride

(standard SDHI "warhead") in THF with Et₃N base to yield the final fungicide candidate.

Protocol C: Application in Biaryl Ether Herbicide
Synthesis
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Context: PPO inhibitors often feature a biaryl ether scaffold (e.g., Pyraflufen-ethyl analogs).

The steric bulk of the 2,4-dimethyl group can improve selectivity for cereal crops.

Workflow Diagram
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Caption: Synthesis of a biaryl ether herbicide candidate via SnAr coupling.

Detailed Protocol
Reagents: Phenol intermediate (2.0 g), Potassium Carbonate (1.5 equiv), and an

electrophilic partner (e.g., a fluoronitrobenzene or chlorobenzoate derivative common in PPO

chemistry).

Conditions: Dissolve in anhydrous DMF or NMP. Heat to 80–100°C.

Mechanism: The phenolate ion attacks the electrophile via S_NAr mechanism. The 2-fluoro

group on the phenol ring does not interfere; however, the steric bulk of the 2,4-dimethyl

group on the other ring prevents unwanted rotational conformers, locking the active

conformation.

Isolation: Pour into ice water. The product usually precipitates. Filter and recrystallize from

Ethanol.
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Disclaimer: This document is for research and development purposes only. Ensure all local

safety regulations and intellectual property rights are respected before scaling up these

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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